Methyl 3-(6-((tetrahydrofuran-3-yl)oxy)nicotinamido)thiophene-2-carboxylate
Description
Methyl 3-(6-((tetrahydrofuran-3-yl)oxy)nicotinamido)thiophene-2-carboxylate is a chemical compound with potential applications in scientific research. It is a synthetic molecule that has been developed for its ability to selectively target specific proteins and enzymes in biological systems. In
Scientific Research Applications
Medicinal Chemistry: Antimicrobial Agents
Thiophene derivatives, including Methyl 3-(6-((tetrahydrofuran-3-yl)oxy)nicotinamido)thiophene-2-carboxylate, have been explored for their antimicrobial properties . These compounds can be synthesized and modified to target a range of bacterial and fungal pathogens, potentially leading to the development of new classes of antibiotics and antifungals.
Medicinal Chemistry: Anti-inflammatory Drugs
The anti-inflammatory potential of thiophene derivatives makes them candidates for the development of new anti-inflammatory medications . Their ability to modulate inflammatory pathways could be harnessed to treat conditions like arthritis and other chronic inflammatory diseases.
Material Science: Organic Semiconductors
Thiophene-based compounds are pivotal in the advancement of organic semiconductors . Their electronic properties can be fine-tuned for use in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs), contributing to the development of flexible and lightweight electronic devices.
Material Science: Optoelectronic Materials
The structural properties of thiophene derivatives allow them to serve as building blocks for optoelectronic materials . These materials are crucial for the fabrication of devices that convert electrical signals into light and vice versa, such as solar cells and photodetectors.
Industrial Applications: Corrosion Inhibitors
In industrial settings, thiophene derivatives can be utilized as corrosion inhibitors . They protect metal surfaces from corrosive processes, extending the lifespan of machinery and infrastructure.
Industrial Applications: Drug Synthesis
Methyl 3-(6-((tetrahydrofuran-3-yl)oxy)nicotinamido)thiophene-2-carboxylate can be used as an intermediate in the synthesis of various drugs. Its presence in the drug synthesis pathway can influence the pharmacokinetic and pharmacodynamic properties of the final therapeutic compound.
properties
IUPAC Name |
methyl 3-[[6-(oxolan-3-yloxy)pyridine-3-carbonyl]amino]thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O5S/c1-21-16(20)14-12(5-7-24-14)18-15(19)10-2-3-13(17-8-10)23-11-4-6-22-9-11/h2-3,5,7-8,11H,4,6,9H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRHDDIKYHYQNFV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)NC(=O)C2=CN=C(C=C2)OC3CCOC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(6-((tetrahydrofuran-3-yl)oxy)nicotinamido)thiophene-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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